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Compound of Interest

Compound Name: GW3965 hydrochloride

Cat. No.: B1672460

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic properties and
oral activity of GW3965 hydrochloride, a potent and selective synthetic agonist of the Liver X
Receptor (LXR). The information is intended to support further research and development of
LXR agonists for various therapeutic applications.

Core Mechanism of Action

GW3965 is a non-steroidal LXR agonist that selectively activates both LXRa and LXR[3
isoforms.[1][2][3] These ligand-activated transcription factors play a crucial role in the regulation
of cholesterol homeostasis, lipid metabolism, and inflammatory responses.[4][5][6] Upon
activation by GW3965, LXR forms a heterodimer with the Retinoid X Receptor (RXR), which
then binds to LXR Response Elements (LXRES) in the promoter regions of target genes,

thereby modulating their expression.[5]

A primary effect of LXR activation is the induction of genes involved in reverse cholesterol
transport, a process that removes excess cholesterol from peripheral tissues for excretion.[7]
Key target genes include ATP-binding cassette transporters ABCA1 and ABCG1, which
facilitate cholesterol efflux from cells, particularly macrophages.[4][5] This mechanism is central
to the anti-atherosclerotic properties of GW3965.[5] Additionally, GW3965 influences fatty acid
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metabolism through the induction of Sterol Regulatory Element-Binding Protein-1c (SREBP-
1c), a key regulator of lipogenesis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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